Cas no 89102-54-5 (4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide)

4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide is a brominated sulfonamide derivative commonly employed as a versatile intermediate in organic synthesis. Its key structural features include a reactive bromoacetyl group and a dimethylbenzenesulfonamide moiety, making it valuable for nucleophilic substitution reactions and cross-coupling applications. The compound is particularly useful in medicinal chemistry for the development of sulfonamide-based pharmacophores due to its ability to act as an alkylating agent. Its well-defined reactivity profile and stability under controlled conditions enhance its utility in multi-step synthetic routes. The presence of both electron-withdrawing and electron-donating groups allows for selective functionalization, facilitating the synthesis of complex molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide structure
89102-54-5 structure
Product Name:4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide
CAS No:89102-54-5
MF:C10H12BrNO3S
MW:306.176180839539
CID:725647
PubChem ID:4962123
Update Time:2026-04-29

4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-(2-bromoacetyl)-N,N-dimethyl-
    • 4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide
    • 4-(BROMOACETYL)-N,N-DIMETHYLBENZENESULFONAMIDE
    • 4-Bromacetyl-benzolsulfonsaeure-dimethylamid
    • 4-bromoacetyl-benzenesulfonic acid dimethylamide
    • Benzenesulfonamide,4-(2-bromoacetyl)-N,N-dimethyl
    • p-Dimethylaminosulphonylphenacyl bromide
    • Inchi： InChI=1S/C10H12BrNO3S/c1-12(2)16(14,15)9-5-3-8(4-6-9)10(13)7-11/h3-6H,7H2,1-2H3
    • InChI Key： GPRFNTIBFADUHF-UHFFFAOYSA-N
    • SMILES： CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)CBr

Computed Properties

  • Exact Mass: 304.97200
  • Monoisotopic Mass: 304.972127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Density: 1.533
  • Boiling Point: 406.7°C at 760 mmHg
  • Flash Point: 199.8°C
  • Refractive Index: 1.573
  • PSA: 62.83000
  • LogP: 2.59530

4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B679100-100mg
4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide
 89102-54-5
100mg
 $ 155.00 2023-04-18
TRC
B679100-1g
4-(2-Bromoacetyl)-N,N-dimethylbenzenesulfonamide
 89102-54-5
1g
 $ 1206.00 2023-04-18
Enamine
EN300-12907-0.05g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
0.05g
 $63.0 2025-02-21
Enamine
EN300-12907-0.1g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
0.1g
 $93.0 2025-02-21
Enamine
EN300-12907-0.25g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
0.25g
 $133.0 2025-02-21
Enamine
EN300-12907-0.5g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
0.5g
 $210.0 2025-02-21
Enamine
EN300-12907-1.0g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
1.0g
 $270.0 2025-02-21
Enamine
EN300-12907-2.5g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
2.5g
 $669.0 2025-02-21
Enamine
EN300-12907-5.0g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
5.0g
 $1335.0 2025-02-21
Enamine
EN300-12907-10.0g
4-(2-bromoacetyl)-N,N-dimethylbenzene-1-sulfonamide
 89102-54-5 95.0%
10.0g
 $1883.0 2025-02-21

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